1-Chloro-1-(3-(difluoromethyl)-2-(methylthio)phenyl)propan-2-one

• Molecular Formula: C11H11ClF2OS
• Molecular Weight: 264.72 g/mol
• IUPAC Name: 1-chloro-1-[3-(difluoromethyl)-2-methylsulfanylphenyl]propan-2-one
• InChI: InChI=1S/C11H11ClF2OS/c1-6(15)9(12)7-4-3-5-8(11(13)14)10(7)16-2/h3-5,9,11H,1-2H3
• InChI Key: RQQMDUIKMFVSSU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C(C1=C(C(=CC=C1)C(F)F)SC)Cl

Description

1-Chloro-1-(3-(difluoromethyl)-2-(methylthio)phenyl)propan-2-one is a specialized fluorinated organic compound that serves as a versatile building block in advanced chemical synthesis. Its molecular structure, which features a propan-2-one backbone substituted with a chlorine atom and a complex aryl ring, makes it a valuable intermediate for constructing more complex molecules. The presence of the difluoromethyl group on the phenyl ring is of particular interest, as the incorporation of fluorine atoms and fluorinated motifs is a established strategy in life science research to fine-tune the physicochemical properties, metabolic stability, and bioavailability of candidate molecules . This compound falls into a class of chemicals frequently employed in the development of novel active ingredients for pharmaceutical and agrochemical applications . Researchers utilize this reagent to introduce a specific difluoromethyl-substituted phenyl fragment into target structures. The methylthio ether group at the 2-position of the phenyl ring offers a potential site for further functionalization, allowing for structural diversification in synthetic pathways. The chloro-ketone functional group is a reactive handle that can undergo various transformations, including nucleophilic substitution and reduction, to access a wide range of downstream derivatives. Handling this reagent requires appropriate safety precautions and expertise in handling organofluorine compounds. For Research Use Only. Not for human or diagnostic use.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Functional Group Comparisons

The table below highlights key structural differences and similarities with related compounds:

Compound Name	Molecular Formula	Substituents on Phenyl Ring	Molecular Weight	Key Features
Target Compound : 1-Chloro-1-(3-(difluoromethyl)-2-(methylthio)phenyl)propan-2-one	C₁₁H₁₀ClF₂OS	-CF₂H, -SMe	278.71*	Electron-withdrawing -CF₂H and -SMe enhance stability and reactivity.
1-Chloro-1-(2-(methylthio)-3-(trifluoromethoxy)phenyl)propan-2-one	C₁₁H₁₀ClF₃O₂S	-SMe, -OCF₃	298.71	Trifluoromethoxy group increases hydrophobicity and steric bulk.
1-(3-(Trifluoromethyl)phenyl)propan-2-one	C₁₀H₉F₃O	-CF₃	202.18	Simpler structure; used in fenfluramine synthesis.
3-Chloro-1-(thiophen-2-yl)propan-1-one	C₇H₅ClOS	Thiophene ring (heterocyclic)	172.63	Heterocyclic analog with lower molecular weight and distinct reactivity.
1-Chloro-1-[(4-methoxyphenyl)hydrazinylidene]propan-2-one	C₁₀H₁₀ClN₂O₂	-OMe, hydrazinylidene group	234.65	Hydrazinylidene moiety enables chelation and coordination chemistry.

Key Observations:

• The -OCF₃ group in ’s compound introduces stronger electron-withdrawing effects, which may alter reactivity in nucleophilic substitutions .
• Heterocyclic vs. Aromatic Systems : The thiophene-containing analog () exhibits distinct electronic properties due to sulfur’s lone pairs, enabling π-conjugation absent in purely phenyl-based compounds .

Physical and Spectroscopic Properties

• Melting Points : While data for the target compound are unavailable, analogs in and exhibit melting points ranging from 85°C to 190°C, influenced by substituent polarity and crystallinity. The -CF₂H and -SMe groups in the target may result in a melting point between 100–150°C, comparable to ’s compound (NLT 98% purity) .
• Spectroscopy : NMR data for analogs (e.g., ’s pyrazole carboxamides) show distinct signals for -CF₂H (~δ 6.0–7.0 ppm in ¹⁹F NMR) and -SMe (~δ 2.5 ppm in ¹H NMR). The target’s ¹³C NMR would likely display carbonyl signals near δ 200 ppm .

Q & A

Q. What are the optimal synthetic routes for 1-chloro-1-(3-(difluoromethyl)-2-(methylthio)phenyl)propan-2-one, and how do reaction parameters influence yield?

The synthesis typically involves nucleophilic substitution or Friedel-Crafts acylation, starting with precursors like substituted benzene derivatives and chloroacetone. Key parameters include:

• Temperature: 60–80°C to balance reactivity and side-product formation .
• Catalysts: Lewis acids (e.g., AlCl₃) for electrophilic aromatic substitution .
• Solvents: Dichloromethane or acetonitrile for solubility and stability . Purification via recrystallization or chromatography is critical for >95% purity .

Q. How can structural variations (e.g., difluoromethyl vs. trifluoromethyl groups) alter the compound’s reactivity?

Substituent effects are significant:

• Electron-withdrawing groups (e.g., -CF₃) increase electrophilicity at the ketone moiety, enhancing nucleophilic attack .
• Methylthio groups (-SMe) improve solubility in polar aprotic solvents but may reduce thermal stability . Comparative studies show chlorine’s role in stabilizing intermediates during substitution reactions .

Q. What spectroscopic techniques are most reliable for characterizing this compound?

• NMR: ¹³C and ¹H NMR confirm substituent positions and purity (e.g., δ ~200 ppm for carbonyl carbons) .
• IR: Strong absorbance at ~1700 cm⁻¹ (C=O stretch) .
• Mass Spectrometry: High-resolution MS validates molecular weight (e.g., [M+H]⁺ at m/z ~315) .

Advanced Research Questions

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., enzymes)?

• Docking studies (AutoDock, Schrödinger) model binding affinities to proteins like cytochrome P450 .
• DFT calculations assess electronic properties (e.g., HOMO-LUMO gaps) to predict reactivity in redox reactions .
• MD simulations evaluate stability in aqueous environments, critical for drug delivery applications .

Q. What strategies resolve contradictions in reaction yield data across studies?

• DoE (Design of Experiments): Systematic variation of parameters (e.g., solvent polarity, stoichiometry) identifies optimal conditions .
• In situ monitoring: Techniques like ReactIR track intermediate formation, reducing side reactions .
• Cross-validation: Compare HPLC purity data with independent labs to address discrepancies .

Q. How does the methylthio group influence regioselectivity in cross-coupling reactions?

• The -SMe group acts as a directing group, favoring para-substitution in Suzuki-Miyaura couplings .
• Steric effects from the difluoromethyl group may limit accessibility to catalytic sites, requiring bulky ligands (e.g., SPhos) .

Q. What are the challenges in scaling up synthesis while maintaining enantiomeric purity?

• Chiral catalysts: Use of BINAP-metal complexes for asymmetric synthesis .
• Continuous flow systems: Improve heat/mass transfer for consistent yields at >1 mol scales .
• Crystallization additives: Chiral resolving agents (e.g., tartaric acid) prevent racemization .

Key Methodological Recommendations

• Optimize solvent systems using Hansen solubility parameters to minimize by-products.
• Validate biological activity via enzyme inhibition assays (e.g., IC₅₀ measurements) paired with computational predictions .
• Address data contradictions by standardizing protocols (e.g., ISO guidelines for spectroscopic analysis).